![molecular formula C27H23NO4S B6175287 2-[(1-benzothiophen-2-yl)methyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid CAS No. 2551116-80-2](/img/no-structure.png)
2-[(1-benzothiophen-2-yl)methyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
Description
The compound is a complex organic molecule that likely contains a benzothiophene group, a fluorene group, and a propanoic acid group . It’s worth noting that fluorene is often used in the synthesis of pharmaceuticals and agrochemicals .
Molecular Structure Analysis
The molecular structure of this compound is likely complex due to the presence of multiple functional groups. The benzothiophene and fluorene groups are both aromatic systems, which could contribute to the stability of the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of the propanoic acid group could make the compound acidic .Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[(1-benzothiophen-2-yl)methyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid' involves the reaction of 1-benzothiophene-2-carboxaldehyde with 3-aminopropionic acid, followed by the protection of the amine group with fluorenylmethoxycarbonyl (Fmoc) and subsequent coupling with 2-(bromomethyl)benzoic acid. The Fmoc group is then removed and the resulting product is deprotected to yield the final compound.", "Starting Materials": [ "1-benzothiophene-2-carboxaldehyde", "3-aminopropionic acid", "fluorenylmethoxycarbonyl chloride", "2-(bromomethyl)benzoic acid" ], "Reaction": [ "1. Reaction of 1-benzothiophene-2-carboxaldehyde with 3-aminopropionic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to yield 2-[(1-benzothiophen-2-yl)methyl]-3-aminopropanoic acid.", "2. Protection of the amine group with fluorenylmethoxycarbonyl (Fmoc) chloride in the presence of a base such as diisopropylethylamine (DIPEA) to yield Fmoc-protected 2-[(1-benzothiophen-2-yl)methyl]-3-aminopropanoic acid.", "3. Coupling of Fmoc-protected 2-[(1-benzothiophen-2-yl)methyl]-3-aminopropanoic acid with 2-(bromomethyl)benzoic acid in the presence of a coupling reagent such as DCC and a catalyst such as DMAP to yield Fmoc-protected 2-[(1-benzothiophen-2-yl)methyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid.", "4. Removal of the Fmoc group with a base such as piperidine to yield 2-[(1-benzothiophen-2-yl)methyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid.", "5. Deprotection of the benzothiophene and fluorene groups with a strong acid such as trifluoroacetic acid (TFA) to yield the final compound '2-[(1-benzothiophen-2-yl)methyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid'." ] } | |
CAS RN |
2551116-80-2 |
Molecular Formula |
C27H23NO4S |
Molecular Weight |
457.5 |
Purity |
0 |
Origin of Product |
United States |
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